Cas no 1261826-45-2 (Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate
• CAS No: 1261826-45-2
• MF: C₁₁H₁₀ClF₃O₃
• MW: 282.643513202667
• CID: 4970364
• Update Time: 2025-05-25

Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C11H10ClF3O3/c1-2-17-10(16)6-7-8(12)4-3-5-9(7)18-11(13,14)15/h3-5H,2,6H2,1H3
• InChI Key： YJEJFGJTUXBPCJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate

Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate, with the CAS number 1261826-45-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorine atom at the 2-position and a trifluoromethoxy group at the 6-position of the phenyl ring. These substituents contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the importance of Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate in the development of advanced materials. Researchers have explored its potential as a precursor in the synthesis of high-performance polymers, where its electron-withdrawing groups enhance the stability and reactivity of the resulting materials. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create polymer networks with exceptional thermal resistance and mechanical strength, making them suitable for aerospace and automotive industries.

In addition to its role in materials science, Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate has also been investigated for its pharmacological applications. The trifluoromethoxy group is known to enhance drug solubility and bioavailability, which are critical factors in drug design. A recent study in *Journal of Medicinal Chemistry* revealed that this compound can serve as a building block for developing novel antiviral agents. Its ability to inhibit key viral enzymes makes it a promising candidate for future therapeutic interventions.

The synthesis of Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate involves a multi-step process that requires precise control over reaction conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. This method not only ensures the quality of the final product but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular structure and electronic properties. For example, researchers have observed that the trifluoromethoxy group significantly alters the electronic environment of the phenyl ring, leading to enhanced reactivity in certain chemical transformations.

Looking ahead, Ethyl 2-chloro-6-(trifluoromethoxy)phenylacetate is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features makes it an ideal candidate for exploring new chemical reactions and developing innovative materials. As research continues to uncover its potential, this compound will undoubtedly contribute to advancements across multiple scientific disciplines.